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Teludipine Teludipine
Brand Name: Vulcanchem
CAS No.: 108687-08-7
VCID: VC0030256
InChI: InChI=1S/C28H38N2O6/c1-9-34-26(32)23-18(3)29-21(17-30(7)8)25(27(33)35-10-2)24(23)20-14-12-11-13-19(20)15-16-22(31)36-28(4,5)6/h11-16,24,29H,9-10,17H2,1-8H3/b16-15+
SMILES: CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C=CC(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C
Molecular Formula: C₂₈H₃₈N₂O₆
Molecular Weight: 498.6 g/mol

Teludipine

CAS No.: 108687-08-7

Reference Standards

VCID: VC0030256

Molecular Formula: C₂₈H₃₈N₂O₆

Molecular Weight: 498.6 g/mol

Teludipine - 108687-08-7

CAS No. 108687-08-7
Product Name Teludipine
Molecular Formula C₂₈H₃₈N₂O₆
Molecular Weight 498.6 g/mol
IUPAC Name diethyl 2-[(dimethylamino)methyl]-6-methyl-4-[2-[(E)-3-[(2-methylpropan-2-yl)oxy]-3-oxoprop-1-enyl]phenyl]-1,4-dihydropyridine-3,5-dicarboxylate
Standard InChI InChI=1S/C28H38N2O6/c1-9-34-26(32)23-18(3)29-21(17-30(7)8)25(27(33)35-10-2)24(23)20-14-12-11-13-19(20)15-16-22(31)36-28(4,5)6/h11-16,24,29H,9-10,17H2,1-8H3/b16-15+
Standard InChIKey DKLVJXTUCNPMDC-FOCLMDBBSA-N
Isomeric SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2/C=C/C(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C
SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C=CC(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C
Canonical SMILES CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2C=CC(=O)OC(C)(C)C)C(=O)OCC)CN(C)C)C
Synonyms 2-[(Dimethylamino)methyl]-4-[2-[(1E)-3-(1,1-dimethylethoxy)-3-oxo-1-propenyl]phenyl]-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic Acid Diethyl Ester; GR 53992X; GX 1296X;
PubChem Compound 6436165
Last Modified Nov 11 2021
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